N-benzyl-2-({4-oxo-6-[(1,2,3,4-tetrahydroquinolin-1-yl)methyl]-4H-pyran-3-yl}oxy)acetamide

• IUPAC Name: N-benzyl-2-[6-(3,4-dihydro-2H-quinolin-1-ylmethyl)-4-oxopyran-3-yl]oxyacetamide
• InChI: InChI=1S/C24H24N2O4/c27-22-13-20(15-26-12-6-10-19-9-4-5-11-21(19)26)29-16-23(22)30-17-24(28)25-14-18-7-2-1-3-8-18/h1-5,7-9,11,13,16H,6,10,12,14-15,17H2,(H,25,28)
• InChI Key: BIGBSZTUYNNORN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC3=CC(=O)C(=CO3)OCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

The compound contains several functional groups including a benzyl group, a tetrahydroquinoline group, a pyran ring, and an acetamide group. These groups are common in many biologically active compounds.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The tetrahydroquinoline and pyran rings are likely to contribute to the compound’s chemical properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions at the amide group or at the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the amide group could make the compound polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many compounds with a tetrahydroquinoline group have activities against various pathogens and neurodegenerative disorders.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activities. Given the biological activities of similar compounds, it could have potential applications in medicinal chemistry.